7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one

• CAS No.: 91344-90-0
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 7,8-dihydroxy-2,3-dimethylchromen-4-one
• InChI: InChI=1S/C11H10O4/c1-5-6(2)15-11-7(9(5)13)3-4-8(12)10(11)14/h3-4,12,14H,1-2H3
• InChI Key: OKUDXNWHCSBIQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C1=O)C=CC(=C2O)O)C

Description

7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one is a chemical compound belonging to the class of chromen-4-one derivatives. These compounds are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of 2,3-dimethylphenol and suitable reagents to induce cyclization and form the chromen-4-one structure . The reaction conditions often include the use of catalysts and solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a solid form .

Chemical Reactions Analysis

Types of Reactions

7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace certain atoms or groups within the molecule with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols or other reduced forms of the compound .

Scientific Research Applications

Biological Activities

7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one exhibits a wide range of biological activities:

• Antioxidant Activity : The compound has been shown to possess strong antioxidant properties, which help in neutralizing free radicals and reducing oxidative stress in cells. This activity is crucial for preventing cellular damage and may contribute to its protective effects against various diseases .
• Anti-inflammatory Effects : Research indicates that this chromone derivative can inhibit inflammatory pathways, making it a candidate for treating inflammatory conditions such as arthritis and other autoimmune disorders .
• Antimicrobial Properties : The compound has demonstrated efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Its antimicrobial activity suggests potential applications in developing new antibiotics .
• Anticancer Potential : Studies have highlighted the ability of 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one to induce apoptosis in cancer cells. This property makes it a promising candidate for cancer therapeutics .

Therapeutic Applications

The therapeutic potential of 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one spans several areas:

Table 1: Therapeutic Applications of 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one

Application Area	Description	References
Antioxidant Therapy	Used to combat oxidative stress-related diseases such as cardiovascular diseases.
Anti-inflammatory Drugs	Potential treatment for conditions like rheumatoid arthritis and inflammatory bowel disease.
Antimicrobial Agents	Development of new antibiotics targeting resistant bacterial strains.
Cancer Treatment	Induces apoptosis in cancer cells; potential use in chemotherapy regimens.
Neuroprotection	Agonistic action on TrkB may aid in treating neurodegenerative diseases like Alzheimer's.

Case Studies

Several case studies illustrate the applications and effectiveness of 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one:

• Neurogenesis Promotion : A study demonstrated that chronic administration of a derivative of this compound significantly increased neurogenesis in animal models. The results suggest potential applications in treating depression and cognitive decline associated with aging .
• Anticancer Activity : In vitro studies have shown that 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. These findings support further investigation into its use as an adjunct therapy in cancer treatment .

Mechanism of Action

The mechanism of action of 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one involves its interaction with specific molecular targets and pathways. It may exert its effects by modulating enzyme activity, interacting with cellular receptors, or influencing signaling pathways. The exact mechanism can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 6,8-Dimethyl-2,3-dihydro-4H-chromen-4-one
• 2,2-Dimethyl-2,3-dihydro-4H-chromen-4-one
• 5,7,8-Trimethyl-2,3-dihydro-4H-chromen-4-one

Uniqueness

7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .

Biological Activity

7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one, commonly referred to as a chromone derivative, has garnered attention due to its diverse biological activities. This article provides a detailed examination of its pharmacological properties, including its effects on various biological pathways and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure features two hydroxyl groups at positions 7 and 8, contributing to its biological activity. Chromones are known for their role in plant physiology and their potential therapeutic applications in human health.

Antioxidant Activity

Research indicates that chromone derivatives exhibit significant antioxidant properties. The presence of hydroxyl groups enhances the ability to scavenge free radicals, thereby protecting cells from oxidative stress. A study demonstrated that 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one effectively reduced oxidative stress markers in cellular models .

Neuroprotective Effects

The compound has been shown to activate the TrkB receptor, which is crucial for neuronal survival and differentiation. In vitro studies revealed that 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one promotes the phosphorylation of Akt and MAPK pathways, leading to enhanced neuronal survival under stress conditions .

Table 1: Neuroprotective Effects of 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one

Concentration (nM)	Akt Activation (p-Akt)	MAPK Activation (p-MAPK)
10	Significant	Moderate
50	High	High
100	Comparable to control	Decreased

Anti-inflammatory Properties

In addition to its neuroprotective effects, this chromone derivative exhibits anti-inflammatory activity. It has been demonstrated to inhibit the production of pro-inflammatory cytokines in various cell lines. The mechanism involves the downregulation of NF-kB signaling pathways .

Study on Alzheimer's Disease

A significant study evaluated the effects of 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one on neprilysin activity in neuroglioma cells overexpressing amyloid precursor proteins. The results indicated that treatment with this compound enhanced neprilysin activity, suggesting a potential role in reducing amyloid-beta accumulation associated with Alzheimer's disease .

Table 2: Effects on Neprilysin Activity

Treatment Group	NEP Activity (Relative Units)
Control	1.0
DMSO	0.9
10 µM Compound	1.5

Cancer Research

Another study focused on the anti-cancer potential of this compound against breast cancer cells. The results showed that it induced cell cycle arrest and apoptosis in cancer cell lines through modulation of cyclin-dependent kinase inhibitors .

Table 3: Anti-cancer Effects

Cell Line	IC50 (µM)
MCF-7	25
MDA-MB-231	30

Pharmacokinetics

The pharmacokinetic profile of 7,8-dihydroxy-2,3-dimethyl-4H-chromen-4-one suggests good oral bioavailability and rapid absorption. Studies indicate that peak plasma concentrations are achieved within hours post-administration .

Q & A

Q. What are the optimal synthetic routes for 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one, and how can reaction yields be improved?

Methodological Answer: Synthesis of chromen-4-one derivatives typically involves cyclization of substituted phenolic precursors under acidic or basic conditions. For example, a Mannich reaction using formaldehyde and dimethylamine in ethanol (as in ) can introduce aminoalkyl groups. To optimize yields, variables such as reaction temperature (e.g., 80–100°C for cyclization), solvent polarity (ethanol or methanol for solubility), and catalyst choice (e.g., HCl or BF₃·Et₂O) should be systematically tested. Purification via column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization (e.g., using chloroform/methanol mixtures) enhances purity, as seen in , where a 92% yield was achieved using CDCl₃ for NMR characterization .

Q. Which analytical techniques are most reliable for characterizing 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one?

Methodological Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR (e.g., 400 MHz and 100 MHz, respectively) are critical for confirming substituent positions and hydroxyl group environments. For example, downfield signals (δ 8.29 ppm in ) indicate aromatic protons adjacent to electron-withdrawing groups .
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) with ESI or EI ionization confirms molecular weight and fragmentation patterns. reports an HRMS match at m/z 283.3358 (calculated: 283.2950) .
• UV-Vis and IR Spectroscopy : These detect chromophore absorption (e.g., λ_max ~270–320 nm for conjugated carbonyl systems) and hydroxyl stretching (~3200–3500 cm⁻¹) .

Q. What safety protocols are recommended for handling this compound in the laboratory?

Methodological Answer: Based on Safety Data Sheets (SDS) for structurally similar chromenones ( ):

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles.
• Ventilation : Work in a fume hood to avoid inhalation of fine particles (H335 hazard).
• Spill Management : Neutralize with inert absorbents (e.g., vermiculite) and dispose as hazardous waste.
• First Aid : For skin contact, rinse with water for 15 minutes; for eye exposure, use an eyewash station immediately .

Advanced Research Questions

Q. How can crystallographic data resolve contradictions in reported bioactivity studies of 7,8-Dihydroxy-2,3-dimethyl-4H-chromen-4-one derivatives?

Methodological Answer: X-ray crystallography provides precise molecular geometry, which is critical for structure-activity relationship (SAR) studies. For example, in , intramolecular hydrogen bonds (N–H⋯O) and dihedral angles (85.61° between aromatic rings) influence ligand-receptor interactions. Conflicting bioactivity data (e.g., antiallergic vs. cytotoxic effects) may arise from polymorphism or solvate formation, as seen in and . Refinement using software like PLATON or SHELX can resolve such discrepancies by modeling disorder or solvent effects .

Q. What experimental strategies address inconsistencies in spectral data for hydroxylated chromenones?

Methodological Answer: Hydroxyl group tautomerism and hydrogen bonding can cause variability in NMR and IR spectra. To mitigate this:

• Deuterium Exchange : Use D₂O to identify exchangeable protons (e.g., hydroxyls) in ¹H NMR.
• Variable Temperature NMR : Observe temperature-dependent shifts to confirm dynamic equilibria.
• Solid-State NMR : Resolve tautomeric forms in crystalline samples, as demonstrated in for methoxy-substituted analogs .

Q. How can structure-activity relationships (SAR) guide the design of chromenone derivatives with enhanced biological efficacy?

Methodological Answer:

• Substituent Modulation : Introduce electron-donating groups (e.g., methoxy in ) to enhance electron density at the carbonyl group, improving binding to enzymatic active sites.
• Steric Effects : Bulky substituents (e.g., 7,7-dimethyl in ) can restrict rotational freedom, optimizing pharmacophore alignment.
• Hydrogen Bonding : Hydroxyl groups at C-5 and C-7 () enhance interactions with targets like kinases or DNA topoisomerases.
  Validate designs using molecular docking (AutoDock, Schrödinger) and in vitro assays (e.g., IC₅₀ determination) .

Q. What methodologies are effective in resolving conflicting cytotoxicity data across cell lines?

Methodological Answer:

• Dose-Response Curves : Use a wide concentration range (e.g., 1 nM–100 µM) to identify off-target effects.
• Apoptosis Assays : Combine Annexin V/PI staining with caspase-3 activation assays to distinguish necrotic vs. apoptotic pathways.
• Metabolic Profiling : LC-MS/MS can detect metabolite interference (e.g., ROS generation) that may skew results.
  For example, highlights the need for rigorous controls when testing 4H-chromene derivatives in cancer cell lines .